Cas no 3565-47-7 (1-(4-methoxyphenyl)-4-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)butan-1-one)

• Product Name: 1-(4-methoxyphenyl)-4-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)butan-1-one
• CAS No: 3565-47-7
• MF: C₂₂H₂₅NO₂
• MW: 335.43940615654
• CID: 1477204
• PubChem ID: 19104
• Update Time: 2025-04-21

1-(4-methoxyphenyl)-4-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-4-(4-phenyl-3,6-dihydropyridin-1(2H)-yl)butan-1-one
• 1-butanone, 4-(3,6-dihydro-4-phenyl-1(2H)-pyridinyl)-1-(4-methoxyphenyl)-
• 1-(4-methoxyphenyl)-4-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)butan-1-one
• R 1647
• 1-Butanone, 4-(3,6-dihydro-4-phenyl-1(2H)-pyridyl)-1-(4-methoxyphenyl)-
• Anisoperidone
• BUTYROPHENONE, 4-(3,6-DIHYDRO-4-PHENYL-1(2H)-PYRIDYL)-4'-METHOXY-
• 4'-Methoxy-4-(1-(4'-phenyl)-1,2,3,6-tetrahydropyridino)butyrophenone
• BRN 1352561
• 3565-47-7
• DTXSID50189157

• Inchi： 1S/C22H25NO2/c1-25-21-11-9-20(10-12-21)22(24)8-5-15-23-16-13-19(14-17-23)18-6-3-2-4-7-18/h2-4,6-7,9-13H,5,8,14-17H2,1H3
• InChI Key： PRKMKMJCQDPUKG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CCCN1CC=C(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 335.18865
• Monoisotopic Mass: 335.188529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.092
• Boiling Point: 499.7°C at 760 mmHg
• Flash Point: 256°C
• Refractive Index: 1.571
• PSA: 29.54